Cas no 1105233-98-4 (2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide)

• Product Name: 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• CAS No: 1105233-98-4
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5759767
• Update Time: 2025-06-15

2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide

• Inchi： 1S/C16H21N3O3S/c1-12-10-14(3)15(11-13(12)2)23(21,22)18-8-5-9-19-16(20)6-4-7-17-19/h4,6-7,10-11,18H,5,8-9H2,1-3H3
• InChI Key： YJVXJGRNDHKXPF-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=CC=CC2=O)(=O)=O)=CC(C)=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide

Introduction to 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide (CAS No. 1105233-98-4)

2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1105233-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its aromatic ring system substituted with methyl groups and a sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The molecular structure of 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide incorporates a benzenesulfonamide core, which is a key pharmacophore in many drug candidates. The presence of the 6-oxopyridazin-1-yl group at the propyl chain further enhances its complexity and potential for interaction with biological targets. This particular arrangement of functional groups makes the compound an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including infections, inflammation, and even certain types of cancer. The 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide structure combines the known properties of sulfonamides with additional functionalities that may enhance its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The benzenesulfonamide moiety is known to exhibit inhibitory effects on various enzymes and receptors, making it a valuable scaffold for medicinal chemists. Additionally, the 6-oxopyridazin-1-yl group introduces a nitrogen-rich heterocycle that can participate in hydrogen bonding and other non-covalent interactions with biological targets. These features together make 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide a promising candidate for further investigation.

Recent studies have begun to explore the pharmacological properties of this compound. Initial in vitro assays have shown that it demonstrates moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Furthermore, preliminary experiments indicate that it may interact with cellular pathways involved in inflammation and immune response. These findings are particularly exciting given the increasing prevalence of multidrug-resistant bacteria and the need for new anti-inflammatory agents.

The synthesis of 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct the desired framework efficiently. These advancements are crucial for moving from laboratory-scale synthesis to larger-scale production needed for preclinical and clinical studies.

In terms of pharmacokinetic properties, early data suggest that 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide exhibits reasonable solubility and bioavailability, which are essential characteristics for any drug candidate. Its metabolic stability also appears promising, indicating that it may have a sufficient half-life to be effective in vivo. These pharmacokinetic attributes are critical factors that will need to be thoroughly evaluated during subsequent stages of drug development.

The potential therapeutic applications of 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide are broad and multifaceted. Beyond its antimicrobial properties, researchers are investigating its potential role in modulating immune responses and reducing inflammation. This could make it relevant for treating conditions such as rheumatoid arthritis or other autoimmune disorders where immune dysregulation is a key factor.

Additionally, the structural motif present in this compound has similarities to other molecules that have shown activity against cancer cells. The sulfonamide group is known to interact with DNA and enzymes involved in cell proliferation and survival. Therefore, there is rationale for exploring its potential as an anticancer agent or as a component in combination therapies targeting multiple pathways involved in tumor growth.

The regulatory landscape for new drug candidates like 2,4,5-trimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide is stringent but well-established. To advance into clinical trials, this compound will need to undergo rigorous testing to demonstrate safety and efficacy. This includes comprehensive toxicology studies followed by Phase I、II、and III clinical trials involving human subjects. Each stage of testing will provide critical data on how the body processes the drug and how effective it is at treating specific conditions.

The collaborative efforts between academic researchers and pharmaceutical companies are essential for translating discoveries like 2,4,5-trimethyl-N-[3-(6 oxopyridazin - 1 - yl ) prop yl ] ben zenesul fon am ide ( CAS No . 1105233 - 98 - 4 ) into viable therapeutics. Open innovation models where data sharing and intellectual property collaboration are encouraged can accelerate the drug development process significantly. Such partnerships can help mitigate risks associated with late-stage failures by leveraging diverse expertise across multiple disciplines.

In conclusion, 2 , 4 , 5 - trim eth yl - N - [ 3 - ( 6 - ox o py rid azin - 1 - yl ) prop yl ] ben zenesul fon am ide ( CAS No . 1105233 - 98 - 4 ) represents an exciting opportunity in medicinal chemistry due to its unique structural features and promising preclinical activity . While further research is needed to fully understand its therapeutic potential , initial findings suggest that it could play an important role i n developing new treatments f or various diseases . As scientific understanding continues t o evolve , compounds l ike thi s will undoubtedly contribute t o advancing healthcare outcomes worldwide .